Cas no 139468-43-2 (1,3-Benzenediol, octadecyl-)

• Product Name: 1,3-Benzenediol, octadecyl-
• CAS No: 139468-43-2
• MF: C₂₄H₄₂O₂
• MW: 362.589087963104
• CID: 1288017
• PubChem ID: 19992648
• Update Time: 2025-04-20

1,3-Benzenediol, octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, octadecyl-
• 2-octadecylbenzene-1,3-diol
• DTXSID60601734
• SCHEMBL9784636
• 139468-43-2
• octadecylresorcinol

• Inchi： 1S/C24H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-23(25)20-18-21-24(22)26/h18,20-21,25-26H,2-17,19H2,1H3
• InChI Key： UFSMCAFVNHWYCW-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1CCCCCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 362.31866
• Monoisotopic Mass: 362.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols